Cas no 1246213-27-3 (2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile)

• Product Name: 2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile
• CAS No: 1246213-27-3
• MF: C₂₁H₂₅NO
• MW: 307.429305791855
• MDL: MFCD26393887
• CID: 842036
• Update Time: 2025-04-19

2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile
• 2-(2-(benzyloxy)-5-tert-butylphenyl)-2-methylpropanenitrile
• 2-(5-tert-butyl-2-phenylmethoxyphenyl)-2-methylpropanenitrile
• Benzeneacetonitrile, 5-(1,1-dimethylethyl)-alpha,alpha-dimethyl-2-(phenylmethoxy)-
• Benzeneacetonitrile, 5-(1,1-dimethylethyl)-α,α-dimethyl-2-(phenylmethoxy)-

• MDL： MFCD26393887
• Inchi： 1S/C21H25NO/c1-20(2,3)17-11-12-19(18(13-17)21(4,5)15-22)23-14-16-9-7-6-8-10-16/h6-13H,14H2,1-5H3
• InChI Key： OQNXXSOKIYYHPZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1C(C#N)(C)C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5

Experimental Properties

• Boiling Point: 430.6±45.0°C at 760 mmHg

2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanenitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides